Cas no 189093-94-5 (Benzeneacetic acid, 3-amino-4-(1,1-dimethylethyl)-, methyl ester)

• Product Name: Benzeneacetic acid, 3-amino-4-(1,1-dimethylethyl)-, methyl ester
• CAS No: 189093-94-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1384186
• Update Time: 2024-08-16

Benzeneacetic acid, 3-amino-4-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-amino-4-(1,1-dimethylethyl)-, methyl ester

• Inchi： 1S/C13H19NO2/c1-13(2,3)10-6-5-9(7-11(10)14)8-12(15)16-4/h5-7H,8,14H2,1-4H3
• InChI Key： PPVBCOOQJFKZNL-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=C(C(C)(C)C)C(N)=C1

Computed Properties

• Exact Mass: 221.14167

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 325.1±27.0 °C(Predicted)
• PSA: 52.32
• pka: 3.36±0.10(Predicted)